![molecular formula C14H16N4O B6524601 3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline CAS No. 1017326-35-0](/img/structure/B6524601.png)
3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline
Overview
Description
“3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline” is a chemical compound with the IUPAC name 6-(morpholin-4-yl)pyridazin-3-amine . It has a molecular weight of 180.21 and its molecular formula is C8H12N4O . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for “3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline” is 1S/C8H12N4O/c9-7-1-2-8(11-10-7)12-3-5-13-6-4-12/h1-2H,3-6H2,(H2,9,10) . The SMILES representation is NC1=NN=C(C=C1)N1CCOCC1 .Physical And Chemical Properties Analysis
“3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline” is a solid compound . It has a molecular weight of 180.21 and its molecular formula is C8H12N4O . The compound appears white to yellow in color .Scientific Research Applications
Antimicrobial Activity
Pyridazine derivatives, including “3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline”, have shown a wide range of pharmacological activities such as antimicrobial . This makes them valuable in the development of new antimicrobial agents.
Antidepressant Activity
These compounds have also been found to exhibit antidepressant activity . This suggests potential applications in the treatment of mood disorders.
Anti-hypertensive Activity
The anti-hypertensive activity of these compounds indicates their potential use in managing high blood pressure .
Anticancer Activity
“3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline” has been evaluated as a tyrosine kinase inhibitor against the c-Met enzyme, showing anti-proliferative activities in the Hs746T human gastric cancer cell line . This suggests its potential application in cancer therapy.
Antiplatelet Activity
The antiplatelet activity of these compounds suggests their potential use in preventing blood clots .
Antiulcer Activity
These compounds have also demonstrated antiulcer activity , indicating their potential use in the treatment of ulcers.
Analgesic Effect
The compound has been found to possess an analgesic effect close to that of aspirin , suggesting its potential use as a pain reliever.
Agrochemical Applications
Various pyridazinone derivatives, including “3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline”, are well known as agrochemicals . They are used in the synthesis of a diverse range of polysubstituted pyridazinone compounds bearing a varied range of ring substituents, many of which have been used as commercially available drugs and agrochemicals .
Mechanism of Action
Target of Action
The primary target of 3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline is the c-Met enzyme , a receptor tyrosine kinase (RTK) family . This enzyme is known to be overexpressed and mutated in a variety of human cancer types .
Mode of Action
3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline interacts with the c-Met enzyme, inhibiting its activity . This inhibition disrupts the enzyme’s normal function, leading to changes in cellular processes such as proliferation, scattering, invasion, and metastasis of tumor cells .
Biochemical Pathways
The inhibition of the c-Met enzyme affects several downstream signaling pathways. These include the MAPK, PIP3K, and STAT pathways , which are involved in tumorigenic invasive growth, migration, proliferation, survival, and metastasis .
Result of Action
The result of 3-[6-(morpholin-4-yl)pyridazin-3-yl]aniline’s action is the inhibition of the c-Met enzyme, leading to a decrease in tumorigenic invasive growth, migration, proliferation, survival, and metastasis . This could potentially slow the progression of certain types of cancer where the c-Met enzyme is overexpressed or mutated .
properties
IUPAC Name |
3-(6-morpholin-4-ylpyridazin-3-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O/c15-12-3-1-2-11(10-12)13-4-5-14(17-16-13)18-6-8-19-9-7-18/h1-5,10H,6-9,15H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JQMULEGXJUEESU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NN=C(C=C2)C3=CC(=CC=C3)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(6-Morpholino-3-pyridazinyl)aniline | |
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